Cas no 135321-84-5 (Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate)

• Product Name: Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate
• CAS No: 135321-84-5
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD20261468
• CID: 842910
• PubChem ID: 135743590
• Update Time: 2025-06-12

Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate
• Methyl 4-(N-(tert-butoxycarbonyl)-carbAmimidoyl)benzoate
• (Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate
• METHYL 4-(N-BOC-CARBAMIMIDOYL)BENZOATE
• methyl 4-[(Z)-N'-[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]benzoate
• Methyl 4-[N'-(tert-butoxycarbonyl)carbamimidoyl]benzoate
• CS-0037726
• Methyl 4-[N'-[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]benzoate
• 135321-84-5
• DB-343348
• MFCD20261468
• DTXSID70601765
• AKOS024259279
• SY103819

• MDL： MFCD20261468
• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(18)16-11(15)9-5-7-10(8-6-9)12(17)19-4/h5-8H,1-4H3,(H2,15,16,18)
• InChI Key： RFBFIJGVXOAJBX-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC(C(=O)OC)=CC=1)=N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12700
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 90.98000
• LogP: 2.81390

Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate

Comprehensive Overview of Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate (CAS No. 135321-84-5)

Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate (CAS No. 135321-84-5) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This ester derivative, featuring a tert-butoxycarbonyl (Boc) protecting group, plays a pivotal role in peptide synthesis and drug development. Its unique structure, combining a benzoate ester with a carbamimidoyl moiety, makes it a valuable intermediate for constructing complex molecules. Researchers often search for "Boc-protected benzoate derivatives" or "CAS 135321-84-5 applications," reflecting its relevance in modern synthetic chemistry.

The compound's significance is underscored by its role in addressing contemporary challenges in green chemistry and sustainable synthesis. With growing interest in environmentally friendly processes, Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate is frequently explored for its potential in catalytic reactions and biodegradable materials. Searches for "Boc group stability in ester derivatives" or "135321-84-5 solubility" highlight user concerns about its practical handling and reactivity. Its compatibility with microwave-assisted synthesis—a trending topic in lab efficiency—further enhances its appeal.

From a structural perspective, the carbaMiMidoyl functional group introduces intriguing electronic properties, making this compound a subject of computational chemistry studies. Queries like "CAS 135321-84-5 NMR data" or "tert-butoxycarbonyl hydrolysis conditions" indicate demand for detailed analytical protocols. The compound's crystalline form and melting point (often searched alongside "Methyl 4-(N-Boc-carbaMiMidoyl)benzoate characterization") are critical for quality control in industrial applications.

In drug discovery, this molecule serves as a building block for heterocyclic compounds, particularly those targeting enzyme inhibition. Recent publications linking it to "kinase inhibitor scaffolds" have driven academic interest. Its benzoate ester segment also contributes to studies on prodrug design, answering frequent searches about "esterase-sensitive prodrugs" and "controlled release formulations."

Storage and handling recommendations for CAS 135321-84-5 often appear in technical forums, emphasizing the need for anhydrous conditions due to the Boc group's sensitivity to moisture. This aligns with broader industry searches for "moisture-sensitive reagent storage" solutions. The compound's stability under various pH conditions—another hot topic in "pharmaceutical excipient compatibility" discussions—makes it a versatile candidate for formulation studies.

Emerging applications in bioconjugation chemistry have positioned Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate as a tool for antibody-drug conjugate (ADC) development. This connects to trending searches about "linker molecules in ADCs" and "site-specific protein modification." Its dual functionality—the reactive carbaMiMidoyl group and the cleavable ester—enables innovative approaches in targeted drug delivery systems.

Analytical method development for this compound frequently involves HPLC-UV and LC-MS techniques, addressing common queries like "135321-84-5 chromatographic separation." The tert-butoxycarbonyl group's distinctive fragmentation pattern in mass spectrometry makes it a useful teaching example for "MS interpretation of protected compounds"—a sought-after skill in analytical chemistry training.

In material science, derivatives of Methyl 4-(N-Boc-carbaMiMidoyl)benzoate contribute to supramolecular polymers research, responding to growing interest in "hydrogen-bonded networks." Its aromatic core and directional carbaMiMidoyl interactions enable precise molecular assembly, a key focus in "smart material design" discussions.

The compound's patent landscape reveals applications in agrochemicals, particularly as intermediates for crop protection agents. This correlates with searches for "Boc-protected amidine pesticides" and "benzoate ester bioactive compounds." Its metabolic stability—often investigated through "in vitro microsomal assays"—adds another dimension to its utility profile.

As regulatory emphasis on ICH Q3D elemental impurities grows, the metal content specifications for CAS 135321-84-5 gain importance. Laboratories frequently search for "heavy metal limits in synthetic intermediates," reflecting quality assurance priorities. The compound's compatibility with continuous flow chemistry—a major industry trend—also positions it as a candidate for scalable manufacturing processes.